
Gpx4-IN-3 (CAS: 2761004-85-5): A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Gpx4-IN-3, a potent and

selective inhibitor of Glutathione Peroxidase 4 (GPX4). Gpx4-IN-3 serves as a valuable

research tool for studying ferroptosis, a form of regulated cell death driven by iron-dependent

lipid peroxidation. This document details the compound's mechanism of action,

physicochemical properties, and its activity in both in vitro and in vivo models. Furthermore, it

provides detailed experimental protocols and visual diagrams of the relevant signaling

pathways to facilitate its application in research and drug development.
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Property Value Source

CAS Number 2761004-85-5 [1][2][3][4][5][6][7][8][9][10][11]

Synonyms
GPX4 inhibitor 26a, PHGPx

Inhibitor 26a
[3][4]

Molecular Formula C29H24ClN3O3S [1][3][4]

Molecular Weight 530.04 g/mol [1][2][3][4][6][9]

Appearance Solid [1][2][3][9]

Purity >98% [3]

Solubility
DMSO: 67.5 mg/mL (127.35

mM), Chloroform: Soluble
[2][3]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent (-80°C):

6 months; (-20°C): 1 month.

[1][2]

Mechanism of Action
Gpx4-IN-3 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4), a key enzyme that protects

cells from ferroptosis by reducing lipid hydroperoxides to non-toxic lipid alcohols, using

glutathione (GSH) as a cofactor.[12][13][14][15][16] By directly inhibiting GPX4, Gpx4-IN-3
leads to the accumulation of lipid peroxides, particularly on polyunsaturated fatty acids within

cellular membranes.[1] This unchecked lipid peroxidation disrupts membrane integrity, leading

to an increase in reactive oxygen species (ROS) and ultimately culminating in ferroptotic cell

death.[1][6] The effects of Gpx4-IN-3 can be reversed by the ferroptosis inhibitor Ferrostatin-1,

which acts as a radical-trapping antioxidant.[1]
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Gpx4-IN-3 Induced Ferroptosis Pathway
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General Experimental Workflow for Gpx4-IN-3 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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